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Compound of Interest

Compound Name: 5-Isopropoxy-2-methylaniline

CAS No.: 918445-10-0

Cat. No.: B1416478

Get Quote

Executive Summary & Retrosynthetic Analysis
Target Molecule: 5-Isopropoxy-2-methylaniline CAS: 134984-52-8 IUPAC Name: 5-(propan-

2-yloxy)-2-methylaniline Core Challenge: Achieving the 1,2,5-substitution pattern.[1] Direct

nitration of 3-isopropoxytoluene or alkylation of 2-methyl-5-nitrophenol yields incorrect isomers

(typically the 1,3,4- or 1,2,4-patterns).[1]

Retrosynthetic Logic
The most reliable route constructs the 1,2,5-pattern by exploiting the meta-directing properties

of the ammonium ion during the nitration of p-toluidine, followed by functional group

interconversion.[1]

Target Disconnection: C–O bond (Ether formation) and N–O bond (Nitro reduction).

Key Intermediate:3-Nitro-4-methylphenol (3-nitro-p-cresol).[1]

Starting Material:p-Toluidine (4-methylaniline).[1]
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Figure 1: Retrosynthetic pathway designed to secure the 1,2,5-substitution pattern.[1]

Detailed Synthesis Route
Step 1: Preparation of 3-Nitro-4-methylaniline
Objective: Introduce a nitro group meta to the amino group and ortho to the methyl group.[1]

Mechanism: Nitration in excess sulfuric acid protonates the amine to an anilinium ion (

), which is a strong meta-director.[1] This overrides the ortho/para directing power of the methyl
group.

Reagents: p-Toluidine, Conc.[1] H

SO

, HNO

(fuming or 70%).

Procedure:

Dissolve p-toluidine (1.0 eq) in conc. H

SO

(10-15 eq) at 0°C. Ensure complete protonation.

Add HNO

(1.05 eq) dropwise, maintaining temperature <5°C.

Stir for 2 hours at 0–10°C, then pour onto crushed ice.

Neutralize with NH
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OH to precipitate the product.

Purification: Recrystallization from ethanol/water.

Yield: Typically 60–70%.[2][3]

Step 2: Conversion to 3-Nitro-4-methylphenol
Objective: Convert the amino group to a hydroxyl group via a diazonium intermediate.[1]

Reagents: NaNO

, H

SO

, H

O.[1]

Procedure:

Suspend 3-nitro-4-methylaniline in dilute H

SO

(35%).

Cool to 0–5°C and add aqueous NaNO

(1.1 eq) dropwise to form the diazonium salt.

Hydrolysis: Add the cold diazonium solution dropwise to a boiling solution of dilute H

SO

(10%).

Reflux for 30 minutes until nitrogen evolution ceases.

Cool and extract with ethyl acetate. Wash with brine, dry over MgSO

.[1]
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Yield: 75–85%.

Step 3: O-Alkylation (Williamson Ether Synthesis)
Objective: Selective alkylation of the phenol oxygen with an isopropyl group. Reagents: 2-

Bromopropane (Isopropyl bromide), K

CO

, DMF (Dimethylformamide).[1]

Procedure:

Dissolve 3-nitro-4-methylphenol (1.0 eq) in anhydrous DMF (5 mL/g).

Add anhydrous K

CO

(2.0 eq). Stir for 15 minutes at room temperature.

Add 2-bromopropane (1.5 eq) dropwise.

Heat to 60°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).

Workup: Dilute with water, extract with diethyl ether or MTBE. Wash organic layer with 1N

NaOH (to remove unreacted phenol) and brine.

Product: 5-Isopropoxy-2-methylnitrobenzene (Intermediate).

Step 4: Nitro Reduction to Aniline
Objective: Reduction of the nitro group to the primary amine without cleaving the ether bond.

Reagents: H

(balloon or Parr shaker), 10% Pd/C, Methanol.

Procedure:

Dissolve the nitro intermediate in Methanol (10 mL/g).
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Add 10% Pd/C catalyst (5 wt% loading).

Purge with Nitrogen, then stir under Hydrogen atmosphere (1 atm is usually sufficient; 3

atm for faster kinetics) at RT for 4–12 hours.

Filtration: Filter through a Celite pad to remove catalyst.

Concentration: Evaporate solvent under reduced pressure.

Purification: If necessary, purify via column chromatography (SiO

, Hexane/EtOAc) or recrystallize as the HCl salt.

Reaction Mechanism & Data Summary
The following diagram illustrates the critical O-alkylation mechanism, which is the key step for

introducing the isopropoxy moiety.
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Figure 2: SN2 Mechanism for the formation of the isopropoxy ether linkage.[1]

Process Data Table
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Step
Reaction
Type

Key
Reagents

Temp (°C)
Typical
Yield

Critical
Quality
Attribute
(CQA)

1 Nitration

p-Toluidine, H

SO

, HNO

<5 65%

Regioselectivi

ty (Meta vs

Ortho)

2 Hydrolysis

NaNO

, H

SO

, H

O

100 (Reflux) 80%

Complete

conversion of

diazonium

3 Alkylation

2-

Bromopropan

e, K

CO

, DMF

60 90%

Removal of

unreacted

phenol

4 Reduction

H

, Pd/C,

MeOH

25 95%

Prevention of

ether

cleavage

Safety & Scalability Considerations
Nitration: The nitration of p-toluidine is highly exothermic.[1] In a scale-up scenario, the

addition of nitric acid must be strictly flow-controlled to prevent thermal runaway.[1] The use

of excess sulfuric acid is vital to maintain the anilinium species; failure to do so will result in

the formation of 2-nitro-4-methylaniline (the wrong isomer).[1]
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Diazotization: Diazonium salts are potentially explosive if dried. Always keep the

intermediate in solution and proceed immediately to the hydrolysis step.

Hydrogenation: Handle Raney Nickel (alternative catalyst) or Pd/C with care as they are

pyrophoric when dry. Ensure inert atmosphere (Nitrogen/Argon) before introducing

Hydrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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